Cas no 2034284-95-0 (N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• CAS No: 2034284-95-0
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 6454486
• Update Time: 2025-05-19

N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• GOQZVDCHLOTXGL-UHFFFAOYSA-N
• 3-Azetidinecarboxamide, N-[(4-methoxyphenyl)methyl]-1-(6-phenyl-4-pyrimidinyl)-

• Inchi： 1S/C22H22N4O2/c1-28-19-9-7-16(8-10-19)12-23-22(27)18-13-26(14-18)21-11-20(24-15-25-21)17-5-3-2-4-6-17/h2-11,15,18H,12-14H2,1H3,(H,23,27)
• InChI Key： GOQZVDCHLOTXGL-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3=CC=CC=C3)N=CN=2)CC(C(NCC2=CC=C(OC)C=C2)=O)C1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 674.6±55.0 °C(Predicted)
• pka: 14.49±0.20(Predicted)

Additional information on N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

Introduction to N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide (CAS No. 2034284-95-0)

N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034284-95-0, represents a novel molecular entity with a unique structural framework that holds promise for various therapeutic applications. The presence of both aromatic and heterocyclic moieties in its structure suggests potential interactions with biological targets, making it a subject of intense interest for medicinal chemists.

The compound's structure consists of an azetidine ring linked to a pyrimidine moiety, further substituted with a 4-methoxyphenyl group and a methyl group. This particular arrangement of functional groups imparts distinct chemical properties that may influence its biological activity. The pyrimidine ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents. The azetidine ring, on the other hand, is less common but has shown promise in the development of drugs targeting specific enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both pyrimidine and azetidine scaffolds. These dual-scaffold compounds are often designed to enhance binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that such structures can interact with enzymes involved in cell signaling pathways, potentially leading to therapeutic effects in conditions like cancer and inflammation.

The 4-methoxyphenyl group in N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide contributes to the compound's hydrophobicity and may influence its solubility and membrane permeability. These properties are crucial for determining the compound's pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). Additionally, the methoxy group can participate in hydrogen bonding interactions, which may enhance binding to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide interacts with potential targets. These studies have revealed that the compound can bind to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The ability to predict binding affinities and selectivity profiles allows for the rational design of next-generation analogs with improved therapeutic properties.

The synthesis of N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites.

Ongoing research is focused on evaluating the biological activity of N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide in vitro and in vivo. Preliminary studies have shown promising results in terms of inhibiting specific enzymatic activities relevant to cancer progression. Further investigation is needed to fully elucidate its mechanism of action and potential side effects. However, these early findings suggest that this compound could be a valuable lead for developing new therapeutic agents.

The pharmaceutical industry is increasingly recognizing the importance of innovative molecular entities like N-(4-methoxyphenyl)methyl-1-(6-phenylpyrimidin-4-yll)azetidine-3-carboxamide. Companies are investing heavily in research aimed at discovering new drugs that address unmet medical needs. The unique structural features of this compound make it an attractive candidate for further development into a drug candidate. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in developing targeted therapies.

In conclusion, N-(4-methoxyphenyl)methyl-l-(
6
)
)-br/>)-carboxamide (CAS No.
203

)-95

0

is a promising pharmaceutical intermediate with a complex structural framework that holds significant therapeutic potential. Its unique combination of functional groups and scaffolds makes it an attractive candidate for further research and development. As advancements continue in synthetic chemistry and computational biology, compounds like this one are poised to make meaningful contributions to the treatment of various diseases.